3-(3-(Pyridazin-3-yloxy)piperidine-1-carbonyl)benzonitrile

• IUPAC Name: 3-(3-pyridazin-3-yloxypiperidine-1-carbonyl)benzonitrile
• InChI: InChI=1S/C17H16N4O2/c18-11-13-4-1-5-14(10-13)17(22)21-9-3-6-15(12-21)23-16-7-2-8-19-20-16/h1-2,4-5,7-8,10,15H,3,6,9,12H2
• InChI Key: FASIZGQBMMHJRS-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)C2=CC=CC(=C2)C#N)OC3=NN=CC=C3
• Molecular Formula: C17H16N4O2
• Molecular Weight: 308.33 g/mol
• CAS No.: 2034576-07-1

Description

3-(3-(Pyridazin-3-yloxy)piperidine-1-carbonyl)benzonitrile is a useful research compound. Its molecular formula is C17H16N4O2 and its molecular weight is 308.341. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Reactions

• The compound 3-(3-(Pyridazin-3-yloxy)piperidine-1-carbonyl)benzonitrile and its derivatives are utilized in various synthetic processes. For instance, Al-Awadhi et al. (1995) described the synthesis of pyridazinyl-5-carbonitriles, which are key intermediates in producing condensed pyridazinones, a class of compounds that includes this compound. This process involves the condensation of aryl hydrazones with ethyl cyanoacetate and other reactions leading to different derivatives (Al-Awadhi et al., 1995).
• Abbas et al. (2016) synthesized aromatic sulfonamide derivatives, including piperidine and piperazine derivatives, by condensing specific intermediates with various hydrazine hydrate derivatives (Abbas et al., 2016).

Biological Evaluation and Molecular Docking

• Flefel et al. (2018) conducted molecular docking and in vitro screening of newly synthesized triazolopyridine, pyridotriazine, and pyridine–pyrazole hybrid derivatives. This research signifies the potential biological applications of these compounds, which may include this compound derivatives (Flefel et al., 2018).

Anticonvulsant Activity

• Nassar et al. (2016) explored the anticonvulsant activities of 1-aryl-4-acetyl-5-methyl-1,2,3-triazole derivatives, including reactions with piperidine derivatives. This indicates the potential use of this compound in the development of anticonvulsant drugs (Nassar et al., 2016).

Histamine H3 Antagonists

• Dvorak et al. (2005) synthesized 4-(1-alkyl-piperidin-4-yloxy)-benzonitriles, which are potent histamine H3 antagonists. These compounds have a structural similarity to this compound, suggesting potential applications in the treatment of disorders related to histamine (Dvorak et al., 2005).

Antimicrobial Activity

• Bhuiyan et al. (2006) investigated the antimicrobial activity of thienopyrimidine derivatives, highlighting the potential of pyridazin-3-yloxy derivatives in antimicrobial applications (Bhuiyan et al., 2006).

Analgesic and Antiparkinsonian Activities

• Amr et al. (2008) studied the analgesic and antiparkinsonian activities of various pyridine derivatives, providing an insight into the potential medicinal uses of compounds structurally related to this compound (Amr et al., 2008).